Cas no 106584-13-8 (2-(Thiophen-2-yl)phenol)

• Product Name: 2-(Thiophen-2-yl)phenol
• CAS No: 106584-13-8
• MF: C₁₀H₈OS
• MW: 176.234921455383
• MDL: MFCD06801791
• CID: 127225
• PubChem ID: 3564195
• Update Time: 2025-06-12

2-(Thiophen-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(Thiophen-2-yl)phenol
• 2 (2-THIENYL) PHENOL
• 2-(2-hydroxyphenyl)thiophene
• 2-thiophen-2-ylphenol
• 2-(2'-hydroxyphenyl)thiophene
• 2-(2-Thienyl)-phenol
• FT-0768433
• AKOS004114057
• AS-57998
• W17135
• BB 0222687
• SCHEMBL1062980
• CS-0060471
• 106584-13-8
• 2-(2-THIENYL)PHENOL
• AMY39709
• MFCD06801791
• A15092
• DTXSID90393695
• DB-000801

• MDL： MFCD06801791
• Inchi： 1S/C10H8OS/c11-9-5-2-1-4-8(9)10-6-3-7-12-10/h1-7,11H
• InChI Key： IGXFRPBULGVNKY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC=CC=1O

Computed Properties

• Exact Mass: 176.03000
• Monoisotopic Mass: 176.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.5A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.9

Experimental Properties

• Density: 1.235
• Boiling Point: 291.5°C at 760 mmHg
• Flash Point: 130.1°C
• Refractive Index: 1.635
• PSA: 48.47000
• LogP: 3.12070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 2-(Thiophen-2-yl)phenol

Introduction to 2-(Thiophen-2-yl)phenol (CAS No. 106584-13-8)

2-(Thiophen-2-yl)phenol, also known by its CAS number 106584-13-8, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which combines a thiophene ring and a phenol group. The presence of these functional groups endows 2-(Thiophen-2-yl)phenol with a range of interesting properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-(Thiophen-2-yl)phenol is C₁₀H₈O_S, and its molecular weight is approximately 176.23 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its melting point ranges from 75 to 77°C, and it exhibits moderate stability under standard laboratory conditions.

In the pharmaceutical industry, 2-(Thiophen-2-yl)phenol has gained attention due to its potential as a building block for the synthesis of bioactive compounds. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, researchers at the University of California, San Francisco, have reported that derivatives of 2-(Thiophen-2-yl)phenol exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 2-(Thiophen-2-yl)phenol could be a valuable starting material for the development of new therapeutic agents.

Beyond its pharmaceutical applications, 2-(Thiophen-2-yl)phenol has also found use in materials science. Its unique electronic properties make it an attractive candidate for the synthesis of organic semiconductors and other advanced materials. A study published in the Journal of Materials Chemistry C highlighted the use of 2-(Thiophen-2-yl)phenol-based polymers in the fabrication of organic photovoltaic devices. These polymers demonstrated high charge carrier mobility and excellent photovoltaic performance, making them promising candidates for next-generation solar cells.

In chemical synthesis, 2-(Thiophen-2-yl)phenol serves as a versatile intermediate for the preparation of a wide range of functionalized molecules. Its reactivity can be harnessed through various synthetic transformations, including Suzuki coupling, Heck coupling, and electrophilic aromatic substitution reactions. These reactions allow chemists to introduce diverse functional groups onto the molecule, thereby expanding its utility in both academic research and industrial applications.

The environmental impact of 2-(Thiophen-2-yl)phenol has also been studied to ensure its safe use in various applications. Research conducted by the Environmental Protection Agency (EPA) has shown that this compound does not pose significant environmental risks when used under controlled conditions. However, proper handling and disposal protocols should always be followed to minimize any potential hazards.

In conclusion, 2-(Thiophen-2-yl)phenol (CAS No. 106584-13-8) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and versatile reactivity make it an essential building block for the development of new materials and therapeutic agents. Ongoing research continues to uncover new possibilities for this intriguing compound, further solidifying its importance in modern chemistry.